Spectinomycin dihydrochloride pentahydrate
Spectinomycin dihydrochloride pentahydrate
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Brand Name:
Vulcanchem
CAS No.:
22189-32-8
VCID:
VC20766491
InChI:
InChI=1S/C14H24N2O7.ClH.H2O/c1-5-4-6(17)14(20)13(21-5)22-12-10(19)7(15-2)9(18)8(16-3)11(12)23-14;;/h5,7-13,15-16,18-20H,4H2,1-3H3;1H;1H2/t5-,7-,8+,9+,10+,11-,12-,13+,14+;;/m1../s1
SMILES:
CC1CC(=O)C2(C(O1)OC3C(C(C(C(C3O2)NC)O)NC)O)O.O.O.O.O.O.Cl.Cl
Molecular Formula:
C14H27ClN2O8
Molecular Weight:
386.82 g/mol
Spectinomycin dihydrochloride pentahydrate
CAS No.: 22189-32-8
Cat. No.: VC20766491
Molecular Formula: C14H27ClN2O8
Molecular Weight: 386.82 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | See also: ... View More ... |
|---|---|
| CAS No. | 22189-32-8 |
| Molecular Formula | C14H27ClN2O8 |
| Molecular Weight | 386.82 g/mol |
| IUPAC Name | (1R,3S,5R,8R,10R,11S,12S,13R,14S)-8,12,14-trihydroxy-5-methyl-11,13-bis(methylamino)-2,4,9-trioxatricyclo[8.4.0.03,8]tetradecan-7-one;hydrate;hydrochloride |
| Standard InChI | InChI=1S/C14H24N2O7.ClH.H2O/c1-5-4-6(17)14(20)13(21-5)22-12-10(19)7(15-2)9(18)8(16-3)11(12)23-14;;/h5,7-13,15-16,18-20H,4H2,1-3H3;1H;1H2/t5-,7-,8+,9+,10+,11-,12-,13+,14+;;/m1../s1 |
| Standard InChI Key | UJEMGEUVWHFXGB-XYQGXRRISA-N |
| Isomeric SMILES | C[C@@H]1CC(=O)[C@]2([C@@H](O1)O[C@@H]3[C@H]([C@@H]([C@@H]([C@@H]([C@H]3O2)NC)O)NC)O)O.O.Cl |
| SMILES | CC1CC(=O)C2(C(O1)OC3C(C(C(C(C3O2)NC)O)NC)O)O.O.O.O.O.O.Cl.Cl |
| Canonical SMILES | CC1CC(=O)C2(C(O1)OC3C(C(C(C(C3O2)NC)O)NC)O)O.O.Cl |
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